Cas no 2229594-69-6 (1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol)

• Product Name: 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol
• CAS No: 2229594-69-6
• MF: C₈H₇F₂NO₄
• MW: 219.142289400101
• CID: 6253988
• PubChem ID: 165650654
• Update Time: 2025-10-30

1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol
• 2229594-69-6
• EN300-1795149

• Inchi： 1S/C8H7F2NO4/c9-4-1-2-5(11(14)15)8(10)7(4)6(13)3-12/h1-2,6,12-13H,3H2
• InChI Key： HVVMMQRBQIILTL-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CO)O)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 219.03431403g/mol
• Monoisotopic Mass: 219.03431403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 86.3Ų

Additional information on 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol

Introduction to 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol (CAS No. 2229594-69-6)

1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol, identified by its Chemical Abstracts Service (CAS) number 2229594-69-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its fluoro and nitro substituents, which are strategically incorporated to modulate its pharmacokinetic and pharmacodynamic properties. The presence of these functional groups not only enhances the compound's solubility and metabolic stability but also contributes to its potential biological activity.

The molecular structure of 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol consists of a phenyl ring substituted with both fluoro and nitro groups at the 2 and 6 positions, respectively, linked to an ethane diol backbone. This arrangement creates a unique scaffold that is conducive to interactions with biological targets, making it a promising candidate for further exploration in drug discovery. The diol moiety further increases the compound's versatility, allowing for potential modifications that could enhance its therapeutic efficacy.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of fluorinated compounds due to their favorable pharmacological properties. Fluorine atoms can influence metabolic pathways, improve binding affinity, and extend the half-life of drugs. Similarly, nitro groups are known for their ability to enhance lipophilicity and electronic properties, which can be crucial for receptor binding. The combination of these two groups in 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol suggests a molecule with enhanced potential for biological activity.

Current research in medicinal chemistry has highlighted the importance of understanding the structural-activity relationships (SAR) of fluorinated nitroaromatic compounds. Studies have shown that such molecules can exhibit potent activity against various diseases, including cancer and infectious disorders. The specific substitution pattern in 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol makes it an intriguing subject for investigation into its potential therapeutic applications.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug candidates. By leveraging its core structure, chemists can explore derivatives that may offer improved pharmacological profiles. For instance, modifications to the diol moiety could lead to enhanced solubility or targeted delivery systems. Additionally, the fluoro and nitro groups provide numerous opportunities for further functionalization, allowing researchers to fine-tune the compound's biological effects.

The synthesis of 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol presents unique challenges due to the sensitivity of the functional groups involved. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Techniques such as palladium-catalyzed cross-coupling reactions and selective fluorination methods have been particularly useful in constructing the desired molecular framework.

From a computational chemistry perspective, modeling studies have begun to shed light on how the electronic and steric properties of 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol influence its interactions with biological targets. These studies suggest that the compound may bind effectively to enzymes and receptors involved in disease pathways. By understanding these interactions at a molecular level, researchers can design more targeted therapies with reduced side effects.

The potential applications of 1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol extend beyond traditional small-molecule drug discovery. Its unique structural features make it a valuable tool for developing novel biomaterials and imaging agents. For example, fluorinated compounds are increasingly used in positron emission tomography (PET) scans due to their ability to emit detectable radiation. The nitro group can also serve as a handle for further chemical modifications, enabling the creation of probes with specific targeting capabilities.

In conclusion,1-(2,6-difluoro-3-nitrophenyl)ethane-1,2-diol (CAS No. 2229594-69-6) represents a promising candidate for further research in pharmaceutical chemistry. Its unique structural features and potential biological activity make it an attractive molecule for drug development efforts aimed at addressing various diseases. As synthetic methodologies continue to evolve and computational tools become more sophisticated, this compound is poised to play a significant role in future therapeutic advancements.